Hexyl mercaptoacetate
Overview
Description
Hexyl mercaptoacetate, also known as Hexyl 2-mercaptoacetate or Hexyl sulfanylacetate , is an organic compound with the molecular formula C8H16O2S . It has an average mass of 176.276 Da and a monoisotopic mass of 176.087097 Da .
Synthesis Analysis
While specific synthesis methods for Hexyl mercaptoacetate were not found in the search results, a related study discusses the synthesis and characterization of metal-mercaptoacetate hybrids . These hybrids were prepared by a simple acid-base titration method and were used to assess their catalytic activity for ring-opening polymerization .Molecular Structure Analysis
Hexyl mercaptoacetate has a molecular structure represented by the formula C8H16O2S . It has 2 hydrogen bond acceptors, 0 hydrogen bond donors, and 7 freely rotating bonds .Physical And Chemical Properties Analysis
Hexyl mercaptoacetate has a density of 1.0±0.1 g/cm3, a boiling point of 239.7±13.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . It has an enthalpy of vaporization of 47.7±3.0 kJ/mol and a flash point of 115.1±7.8 °C . Its refractive index is 1.460, and it has a molar refractivity of 48.8±0.3 cm3 .Scientific Research Applications
Nanoparticle Synthesis and Stabilization
Hexyl mercaptoacetate plays a crucial role in the synthesis and stabilization of nanoparticles. It acts as a capping agent that binds to the surface of nanoparticles, preventing aggregation and providing stability in various solvents . This application is particularly important in the development of luminescent nanoparticles for imaging and sensing technologies.
Advanced Polymer Materials
In polymer chemistry, Hexyl mercaptoacetate is utilized in thiol-ene reactions, which are a subset of “click” chemistry. This reaction is employed to create advanced polymer materials with precise properties, such as enhanced durability or specific functionalities . These materials have a wide range of applications, including coatings, adhesives, and biomedical devices.
Agriculture: Molecular Markers
While not directly used in agriculture, Hexyl mercaptoacetate-related compounds are significant in the development of molecular markers. These markers assist in identifying specific genetic sequences, which can be crucial for crop improvement programs, helping to develop high-yielding and disease-resistant varieties .
Environmental Applications
Hexyl mercaptoacetate is involved in environmental applications, particularly in the context of its release and impact on the environment. Its use in industrial settings requires careful management to prevent potential environmental contamination .
Medicine and Health
In the medical field, mercaptoacetate salts, which are related to Hexyl mercaptoacetate, are assessed for their health implications. They are examined for their toxicity and potential therapeutic applications, although specific uses of Hexyl mercaptoacetate in medicine are not well-documented .
Industrial Manufacturing
Hexyl mercaptoacetate finds its use in industrial manufacturing as an intermediate in the synthesis of other chemicals. It is also used as a processing aid in the production of various chemical products .
Mechanism of Action
Safety and Hazards
While specific safety and hazard information for Hexyl mercaptoacetate was not found, a safety data sheet for Ethyl 2-mercaptoacetate, a related compound, suggests that it is flammable and toxic if swallowed . It can cause skin and eye irritation, and precautions should be taken to avoid breathing in mist/vapors/spray and to prevent contact with skin and eyes .
properties
IUPAC Name |
hexyl 2-sulfanylacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2S/c1-2-3-4-5-6-10-8(9)7-11/h11H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTTYRACTMYJREK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC(=O)CS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4066591 |
Source
|
| Record name | Hexyl mercaptoacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20292-01-7 |
Source
|
| Record name | Hexyl 2-mercaptoacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20292-01-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetic acid, 2-mercapto-, hexyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020292017 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Acetic acid, 2-mercapto-, hexyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Hexyl mercaptoacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexyl mercaptoacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.709 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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